Cas no 22282-72-0 (2-hydroxypyridine-4-carboxylic acid)

2-hydroxypyridine-4-carboxylic acid Properties

Names and Identifiers

• 2-Oxo-1,2-dihydropyridine-4-carboxylic acid
• 2-HYDROXYISONICOTINIC ACID
• 4-CARBOXY-2(1H)-PYRIDINONE
• RARECHEM AL BO 2291
• 1,2-Dihydro-2-oxopyridine-4-carboxylic acid
• 2-Hydroxypyridine-4-carboxylic acid, 2-Hydroxyisonicotinic acid
• 2-Hydroxy-4-pyridinecarboxylic acid
• 2-Hydroxyisonicitonic Acid
• 2-Hydroxyisonicotini
• 2-HYDROXY-ISONICOTINIC ACID
• 2-Hydroxy-isonicotinsaeure
• 2-Hydroxypyridine-4-carboxylic Acid
• 2-keto-1H-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-
• 1,2-dihydro-2-oxo-4-pyridinecarboxylic acid
• NSC132888
• PubChem16780
• 2-hydroxy isonicotinic acid
• KSC173M1L
• 2-Hydroxy Iso Nicotinic Acid
• BCP2
• 2-hydroxypyridine-4-carboxylic acid
• 2-oxo-1H-pyridine-4-carboxylic acid
• 2-Hydroxyisonicotinicacid
• 1,2-Dihydro-2-oxopyridine-4-carboxylic acid;
• 2-Hydroxyisonicotinic acid, AldrichCPR
• HY-W002765
• AKOS005198975
• MFCD01318566
• DS-3150
• DTXSID70944942
• BXHCJLRTXPHUGH-UHFFFAOYSA-N
• TS-01796
• 2-hydroxy-pyridine-4-carboxylic acid
• H1336
• SCHEMBL186166
• BCP27427
• FT-0601409
• PS-4085
• PB29144
• AM20061702
• A4790
• W-206746
• 1,2-dihydro-2-oxopyridine-4-carboxylic acid, AldrichCPR
• A846986
• SY007554
• J-509678
• CS-W002765
• MADURAMICINAMMONIUM
• AC-3583
• FT-0609649
• NSC-132888
• AKOS000732735
• EN300-97661
• 22282-72-0
• F0001-0786
• Z1416200909
• A3738
• 2-Hydroxyisonicotinic acid,97%
• 2-Hydroxyisonicotinic acid,98%
• STL135958
• DB-017518
• G62986
• DB-006151
• +Expand

• MDL： MFCD01318566
• InChIKey： BXHCJLRTXPHUGH-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO3/c8-5-3-4(6(9)10)1-2-7-5/h1-3H,(H,7,8)(H,9,10)
• SMILES： O=C1C([H])=C(C(=O)O[H])C([H])=C([H])N1[H]

Computed Properties

• Exact Mass: 139.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.027
• Heavy Atom Count: 10
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 0.48540
• PSA: 70.42000
• Boiling Point: 384℃ at 760 mmHg
• Melting Point: 328°C(dec.)(lit.)
• Flash Point: 186℃
• Color/Form: White to Yellow Solid
• Density: 1.451

2-hydroxypyridine-4-carboxylic acid Security Information

• Symbol: ghs07
• Safety Instruction： H315,H319,H335
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning

2-hydroxypyridine-4-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%